Cas no 168260-22-8 (2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile)

• Product Name: 2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile
• CAS No: 168260-22-8
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 850989
• Update Time: 2023-11-22

2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-acetonitrile, 5-(1-methylethyl)-
• 1H-1,2,4-Triazole-3-acetonitrile,5-(1-methylethyl)-(9CI)
• 2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile
• 2-(3-Isopropyl-1H-1,2,4-triazol-5-yl)acetonitrile
• (5-isopropyl-4H-[1,2,4]triazol-3-yl)-acetonitrile
• NBPXZCJXBQYQCO-UHFFFAOYSA-N
• NE25218
• ST51070839
• Z1259335791
• 2-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]acetonitrile
• 2-[5-(methylethyl)-1H-1,2,4-triazol-3-yl]ethanenitrile
• 2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile

• Inchi： 1S/C7H10N4/c1-5(2)7-9-6(3-4-8)10-11-7/h5H,3H2,1-2H3,(H,9,10,11)
• InChI Key： NBPXZCJXBQYQCO-UHFFFAOYSA-N
• SMILES： N1=C(CC#N)NN=C1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Topological Polar Surface Area: 65.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 148-150 °C
• Boiling Point: 360.0±44.0 °C at 760 mmHg
• Flash Point: 124.2±13.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles